Cas no 104177-32-4 (CID 121223145)

• Product Name: CID 121223145
• CAS No: 104177-32-4
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 5954915
• PubChem ID: 121223145
• Update Time: 2025-06-27

CID 121223145 Chemical and Physical Properties

Names and Identifiers

• ethyl 2-ethyl-4-oxocyclohexane-1-carboxylate
• EN300-841687
• 104177-32-4
• CID 121223145

• Inchi： 1S/C11H18O3/c1-3-8-7-9(12)5-6-10(8)11(13)14-4-2/h8,10H,3-7H2,1-2H3
• InChI Key： XGZXOANSIQTCQP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCC(CC1CC)=O)=O

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.4Ų

Additional information on CID 121223145

Chemical Profile of CAS No 104177-32-4 and Product Name CID 121223145

The compound identified by CAS No 104177-32-4 and its corresponding product identifier CID 121223145 represent a significant area of interest in modern chemical and pharmaceutical research. These identifiers are widely recognized in the scientific community for their unique molecular structures and potential applications in drug discovery and therapeutic development.

CAS No 104177-32-4, as a unique chemical registry number, denotes a specific chemical substance with well-defined properties. This compound has garnered attention due to its structural features that make it a promising candidate for further investigation in medicinal chemistry. The molecular framework of this compound exhibits characteristics that are highly relevant to the design of novel therapeutic agents, particularly in addressing complex biological pathways.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how CAS No 104177-32-4 interacts with biological targets. These studies have revealed potential binding affinities and mechanisms that could be exploited for the development of new drugs. The compound’s ability to modulate specific enzymatic activities or receptor interactions has been a focal point in preclinical research, suggesting its utility in treating a variety of diseases.

Moreover, the product identifier CID 121223145 provides access to a wealth of data through chemical databases and research platforms. This information is invaluable for researchers aiming to synthesize analogs or derivatives of the parent compound. The availability of spectroscopic data, such as NMR and mass spectrometry spectra, aids in confirming the identity and purity of the compound, which is crucial for experimental reproducibility.

In the realm of drug discovery, the integration of machine learning algorithms has revolutionized the process of identifying promising candidates. By leveraging large datasets containing information on CAS No 104177-32-4, researchers can predict pharmacokinetic properties, toxicity profiles, and potential side effects with greater accuracy. This approach not only accelerates the drug development pipeline but also reduces costs associated with traditional trial-and-error methods.

One particularly intriguing aspect of CAS No 104177-32-4 is its potential role in addressing inflammatory diseases. Emerging research indicates that this compound may exert anti-inflammatory effects by inhibiting key signaling pathways involved in immune responses. Such findings are particularly relevant given the increasing prevalence of chronic inflammatory conditions worldwide, where effective therapeutic options are still limited.

The synthesis and optimization of derivatives based on CID 121223145 have been a focus of several academic and industrial research groups. By modifying specific functional groups within the molecular structure, scientists aim to enhance bioavailability, improve solubility, and reduce off-target effects. These efforts are often guided by principles of structure-activity relationships (SAR), which help in rationalizing the design choices made during drug development.

Another area where CAS No 104177-32-4 shows promise is in the treatment of neurological disorders. Preliminary studies suggest that this compound may interact with neurotransmitter receptors, potentially offering a new avenue for treating conditions such as Alzheimer’s disease or Parkinson’s disease. While further research is needed to fully understand its mechanism of action, these early findings are encouraging for the broader field of neuropharmacology.

The role of CID 121223145 as a reference standard in quality control processes cannot be overstated. Its precise characterization ensures that pharmaceutical manufacturers can produce consistent and high-quality batches of active pharmaceutical ingredients (APIs). This level of precision is essential for maintaining regulatory compliance and ensuring patient safety.

As our understanding of complex biological systems continues to evolve, so does the demand for innovative chemical entities like CAS No 104177-32-4. The intersection of chemistry, biology, and computational science offers unprecedented opportunities for discovering new treatments that address unmet medical needs. The continued exploration of this compound holds great promise for future breakthroughs in medicine.